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Compound of Interest

Compound Name: Pluracidomycin B

Cat. No.: B15564911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pluracidomycin B is a member of the carbapenem class of antibiotics, produced by the

bacterium Streptomyces pluracidomyceticus. As with other carbapenems, it exhibits potential

as a broad-spectrum antibacterial agent. This technical guide provides a comprehensive

overview of the available scientific information regarding Pluracidomycin B, including its

molecular characteristics, and available data on its production.

Molecular Formula and Structure
The molecular formula for Pluracidomycin B is C₉H₁₁NO₁₀S₂[1][2]. Its chemical structure is

characterized by a carbapenem core fused to a β-lactam ring. The systematic IUPAC name is

(5R)-7-oxo-3-sulfo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1].

The compound has a molecular weight of 357.31 g/mol [2].

Chemical Structure of Pluracidomycin B:

Caption: 2D chemical structure of Pluracidomycin B.

Physicochemical Properties
A summary of the key physicochemical properties of Pluracidomycin B is presented in the

table below.
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Property Value Source

CAS Number 82138-64-5 [1][2]

Molecular Formula C₉H₁₁NO₁₀S₂ [1][2]

Molecular Weight 357.31 g/mol [2]

IUPAC Name

(5R)-7-oxo-3-sulfo-6-[(1S)-1-

sulfooxyethyl]-1-

azabicyclo[3.2.0]hept-2-ene-2-

carboxylic acid

[1]

Production
Fermentation Protocol
Pluracidomycin B is produced through the fermentation of Streptomyces pluracidomyceticus.

While a specific, detailed protocol for Pluracidomycin B production is not readily available in

the public domain, a general methodology for the fermentation of Streptomyces species to

produce antibiotics can be outlined.

Workflow for Streptomyces Fermentation:

Upstream Processing Fermentation Downstream Processing

Inoculum Preparation Seed Fermentation Production Fermentation Broth Filtration Purification Lyophilization Final Product

Click to download full resolution via product page

Caption: Generalized workflow for antibiotic production from Streptomyces.

1. Inoculum Preparation:

A pure culture of Streptomyces pluracidomyceticus is grown on a suitable agar medium to

obtain a dense sporulation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.vulcanchem.com/product/vc539882
https://pubmed.ncbi.nlm.nih.gov/2324008/
https://www.vulcanchem.com/product/vc539882
https://pubmed.ncbi.nlm.nih.gov/2324008/
https://pubmed.ncbi.nlm.nih.gov/2324008/
https://www.vulcanchem.com/product/vc539882
https://www.benchchem.com/product/b15564911?utm_src=pdf-body
https://www.benchchem.com/product/b15564911?utm_src=pdf-body
https://www.benchchem.com/product/b15564911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spores are harvested and suspended in sterile water or a suitable buffer to create a spore

suspension.

2. Seed Fermentation:

A vegetative inoculum is prepared by transferring the spore suspension to a liquid seed

medium.

The seed culture is incubated under optimal conditions of temperature, pH, and agitation to

achieve significant biomass production.

3. Production Fermentation:

The seed culture is then used to inoculate a larger production fermenter containing a

specifically formulated production medium.

The fermentation is carried out for a specified duration, during which Pluracidomycin B is

synthesized as a secondary metabolite. Environmental parameters such as dissolved

oxygen, pH, and temperature are closely monitored and controlled.

Purification Protocol
Following fermentation, Pluracidomycin B must be isolated and purified from the fermentation

broth. A general approach for the purification of antibiotics from fermentation broths is outlined

below.

1. Broth Filtration:

The fermentation broth is first treated to remove the microbial biomass. This is typically

achieved through centrifugation or microfiltration.

2. Chromatographic Purification:

The clarified broth is then subjected to a series of chromatographic steps to isolate the target

antibiotic. This may involve:

Ion-exchange chromatography: To separate compounds based on their charge.
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Reversed-phase chromatography: To separate compounds based on their hydrophobicity.

3. Lyophilization:

The purified Pluracidomycin B solution is then lyophilized (freeze-dried) to obtain a stable,

powdered form of the antibiotic.

Biological Activity
Detailed studies on the specific antibacterial spectrum and minimum inhibitory concentrations

(MICs) for Pluracidomycin B are not widely available in peer-reviewed literature. However, as

a carbapenem antibiotic, it is expected to exhibit broad-spectrum activity against a range of

Gram-positive and Gram-negative bacteria. The mechanism of action for carbapenems

typically involves the inhibition of bacterial cell wall synthesis by binding to and inactivating

penicillin-binding proteins (PBPs).

Conclusion
Pluracidomycin B is a carbapenem antibiotic with a defined chemical structure. While its

production through the fermentation of Streptomyces pluracidomyceticus is established,

detailed public information regarding its specific biological activity and experimental protocols is

limited. Further research is needed to fully characterize its antibacterial profile and potential

therapeutic applications. This guide provides a foundational understanding based on the

currently available data for researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pluracidomycin B: A Technical Overview of a
Carbapenem Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564911#pluracidomycin-b-molecular-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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